Cas no 1804626-73-0 (Methyl 6-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 6-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1804626-73-0
• MF: C₈H₅F₃N₂O₆
• MW: 282.130312681198
• CID: 4833143
• Update Time: 2025-06-26

Methyl 6-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C8H5F3N2O6/c1-18-7(15)5-3(19-8(9,10)11)2-4(14)12-6(5)13(16)17/h2H,1H3,(H,12,14)
• InChI Key： CTRLCWLGZXSQSH-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(NC(=C1C(=O)OC)[N+](=O)[O-])=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 502
• XLogP3: 0.7
• Topological Polar Surface Area: 110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 6-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate

Methyl 6-Hydroxy-2-Nitro-4-(Trifluoromethoxy)Pyridine-3-Carboxylate (CAS No: 1804626-73-0)

Methyl 6-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate is a highly specialized organic compound with the CAS registry number 1804626-73-0. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring substituted with a hydroxyl group at position 6, a nitro group at position 2, and a trifluoromethoxy group at position 4, along with a methyl ester group at position 3. These substituents contribute to the compound's distinct chemical reactivity and physical properties.

The synthesis of methyl 6-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired regioselectivity and yield. Recent advancements in synthetic chemistry have enabled more efficient routes for constructing such complex molecules, leveraging techniques such as microwave-assisted synthesis and catalytic processes. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce the trifluoromethoxy group onto the pyridine ring, significantly enhancing the compound's stability and bioavailability.

The physical properties of this compound are heavily influenced by its substituents. The presence of electron-withdrawing groups like the nitro and trifluoromethoxy groups increases the compound's polarity and reduces its lipophilicity. This makes it suitable for applications where solubility in polar solvents is desirable. Additionally, the hydroxyl group at position 6 introduces hydrogen bonding capabilities, further affecting the compound's solubility and reactivity.

Recent studies have highlighted the potential of methyl 6-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate as a precursor in the development of novel agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has made it a promising candidate for herbicide development. Researchers have reported that this compound exhibits selective activity against certain weeds without adversely affecting crop plants, making it an attractive option for sustainable agriculture practices.

In terms of pharmacological applications, this compound has shown potential as an intermediate in drug discovery programs targeting various diseases. Its unique structure allows for further functionalization to create bioactive molecules with improved therapeutic profiles. For example, recent research has focused on modifying the methyl ester group to enhance bioavailability and reduce toxicity.

The environmental impact of methyl 6-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate has also been a subject of interest. Studies have demonstrated that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in the environment. However, its high polarity and solubility in water necessitate careful handling to prevent contamination of aquatic ecosystems.

In conclusion, methyl 6-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No: 1804626-73-0) is a versatile organic compound with significant potential in multiple industries. Its unique chemical structure and favorable physical properties make it an invaluable tool for researchers seeking innovative solutions in agriculture, pharmaceuticals, and materials science.